Cas no 32493-82-6 (5-Methylpyrazine-2,3-diamine)

• Product Name: 5-Methylpyrazine-2,3-diamine
• CAS No: 32493-82-6
• MF: C₅H₈N₄
• MW: 124.14381980896
• MDL: MFCD19204979
• CID: 1090877
• PubChem ID: 11007895
• Update Time: 2025-04-23

5-Methylpyrazine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 5-Methylpyrazine-2,3-diamine
• AKOS006338981
• DTXSID70451565
• 32493-82-6
• SCHEMBL12648083
• F75709
• BS-50057

• MDL： MFCD19204979
• Inchi： 1S/C5H8N4/c1-3-2-8-4(6)5(7)9-3/h2H,1H3,(H2,6,8)(H2,7,9)
• InChI Key： BVAHUNYSYHYRFT-UHFFFAOYSA-N
• SMILES： N1C(=C(N)N=CC=1C)N

Computed Properties

• Exact Mass: 124.074896272g/mol
• Monoisotopic Mass: 124.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 5-Methylpyrazine-2,3-diamine

5-Methylpyrazine-2,3-diamine: A Comprehensive Overview

5-Methylpyrazine-2,3-diamine, also known by its CAS number 32493-82-6, is a versatile organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrazine ring substituted with a methyl group at the 5-position and amino groups at the 2 and 3 positions. Its chemical formula is C5H8N4, and it has a molecular weight of approximately 116.14 g/mol.

The synthesis of 5-Methylpyrazine-2,3-diamine involves a series of well-defined chemical reactions that highlight its structural complexity. Recent studies have explored novel synthetic pathways to enhance the efficiency and scalability of its production. For instance, researchers have employed microwave-assisted synthesis techniques to accelerate the formation of this compound, reducing reaction times while maintaining high yields.

One of the most promising applications of 5-Methylpyrazine-2,3-diamine lies in its use as a precursor for advanced materials. It has been utilized in the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), which are highly porous materials with applications in gas storage, catalysis, and sensing technologies. The compound's ability to form strong coordination bonds with metal ions makes it an ideal building block for these applications.

In addition to its role in materials science, 5-Methylpyrazine-2,3-diamine has shown potential in pharmaceutical research. Recent studies have investigated its biological activity, particularly its ability to inhibit certain enzymes associated with neurodegenerative diseases. The compound's unique electronic properties and structural flexibility make it a valuable candidate for drug discovery efforts.

The physical properties of 5-Methylpyrazine-2,3-diamine are also worth noting. It has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its thermal stability makes it suitable for various industrial processes, including high-temperature reactions and polymerization techniques.

From an environmental perspective, the compound's ecological impact has been a subject of recent research. Studies have shown that it exhibits low toxicity to aquatic organisms under standard testing conditions, which aligns with its potential for use in environmentally friendly applications.

In conclusion, 5-Methylpyrazine-2,3-diamine, with its CAS number 32493-82-6, represents a multifaceted compound with diverse applications across various scientific disciplines. Its continued exploration in both academic and industrial settings underscores its importance as a key player in modern chemistry.